(3S)-3-aminohexanedioic acid
Overview
Description
Synthesis Analysis
The synthesis of related compounds to (3S)-3-aminohexanedioic acid involves intricate processes that leverage the enantioselectivity and diastereoselectivity of precursor chemicals. For example, a concise enantioselective synthesis route for (S)-(+)-3-aminomethyl-5-methylhexanoic acid, which shares a similar synthetic challenge, uses asymmetric hydrogenation and subsequent chemical transformations (Burk et al., 2003). Another approach manipulates L-aspartic and L-glutamic acids for the diastereoselective synthesis of enantiopure β-amino-γ-hydroxy acids and γ-amino-δ-hydroxy acids, highlighting the versatility of amino acid derivatives in synthesizing complex molecules (Andrés et al., 2003).
Molecular Structure Analysis
Research on compounds closely related to this compound often focuses on the molecular structure's detailed examination through synthetic and analytical techniques. For instance, studies on the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid offer insights into the structural intricacies of unnatural amino acids, which can provide a foundation for understanding the molecular structure of this compound (Bakonyi et al., 2013).
Chemical Reactions and Properties
The chemical reactivity and properties of this compound derivatives have been explored through various reactions. For example, the preparative synthesis method for 3-(aminothiocarbonylthio)propanoic acids demonstrates the compound's intermediary role in synthesizing biologically active molecules, emphasizing the broad reactivity and utility of amino acid derivatives (Orlinskii, 1996).
Physical Properties Analysis
The physical properties of this compound and its analogs, including solubility, melting point, and crystalline structure, are crucial for their application in various scientific fields. Research into the synthesis and structural characterization of triorganotin(IV) complexes of 2-{[(E)-1-(2-hydroxyaryl)alkylidene]amino}acetic acid contributes to understanding the interaction between molecular structure and physical properties (Baul et al., 2002).
Scientific Research Applications
For instance, Chlorogenic Acid (CGA) shows a range of therapeutic roles including antioxidant activity, anti-inflammatory, and neuroprotective effects, which could be relevant when considering the biochemical pathways and therapeutic potentials of "(3S)-3-aminohexanedioic acid" (Naveed et al., 2018). Similarly, the therapeutic and neuroprotective potential of Omega-3 Fatty Acids, specifically EPA and DHA, in treating various disorders and diseases, suggests a wide range of possible research applications for structurally or functionally similar compounds (Guu et al., 2019). Additionally, the application of amino acid salt solutions in capturing CO2 highlights a different aspect of research where amino acid derivatives, including potentially "this compound," could play a role in environmental and sustainability research (Zhang et al., 2018).
Mechanism of Action
Target of Action
It is known that similar compounds, such as omega-3 fatty acids, interact with a variety of cellular targets, including enzymes, receptors, and other proteins . These interactions can influence cellular function and metabolism, contributing to the compound’s overall effects.
Mode of Action
For instance, omega-3 fatty acids are known to bind to their targets and induce conformational changes, which can alter the target’s function . The compound may also compete with other molecules for binding sites, influencing the activity of the target.
Biochemical Pathways
For instance, they can affect the metabolism of fatty acids and the synthesis of eicosanoids, which are signaling molecules involved in inflammation and immune response . They can also influence the activity of enzymes involved in amino acid and protein biosynthesis .
Pharmacokinetics
Similar compounds such as omega-3 fatty acids are known to be well-absorbed and distributed throughout the body . They are metabolized by various enzymes and excreted primarily via the kidneys . These properties can influence the bioavailability of the compound and its overall effects.
Result of Action
For instance, they can influence cell membrane properties, such as fluidity and lipid raft assembly . They can also act as signaling molecules, influencing the activity of various cellular pathways . These effects can contribute to the compound’s overall impact on cellular function and health.
Action Environment
Environmental factors can influence the action, efficacy, and stability of (3S)-3-aminohexanedioic acid. For instance, pH and temperature can affect the structure and function of enzymes, which can influence the compound’s interactions with its targets . Additionally, the presence of other molecules can influence the compound’s binding to its targets and its overall effects .
properties
IUPAC Name |
(3S)-3-aminohexanedioic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO4/c7-4(3-6(10)11)1-2-5(8)9/h4H,1-3,7H2,(H,8,9)(H,10,11)/t4-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XABCFXXGZPWJQP-BYPYZUCNSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(=O)O)C(CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CC(=O)O)[C@@H](CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32908-48-8 | |
Record name | L-beta-Homoglutamic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032908488 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | L-.BETA.-HOMOGLUTAMIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I7Z284EY3H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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